Cas no 2154166-30-8 (2-(1,3-thiazol-4-yl)cyclobutan-1-ol)
2-(1,3-thiazol-4-yl)cyclobutan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 2-(1,3-thiazol-4-yl)cyclobutan-1-ol
- 2154166-30-8
- EN300-1637631
-
- Inchi: 1S/C7H9NOS/c9-7-2-1-5(7)6-3-10-4-8-6/h3-5,7,9H,1-2H2
- InChI Key: SNSCSMNIUKBSET-UHFFFAOYSA-N
- SMILES: S1C=NC(=C1)C1CCC1O
Computed Properties
- Exact Mass: 155.04048508g/mol
- Monoisotopic Mass: 155.04048508g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 131
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 61.4Ų
2-(1,3-thiazol-4-yl)cyclobutan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1637631-1.0g |
2-(1,3-thiazol-4-yl)cyclobutan-1-ol |
2154166-30-8 | 1g |
$0.0 | 2023-06-04 | ||
| Enamine | EN300-1637631-50mg |
2-(1,3-thiazol-4-yl)cyclobutan-1-ol |
2154166-30-8 | 50mg |
$948.0 | 2023-09-22 | ||
| Enamine | EN300-1637631-100mg |
2-(1,3-thiazol-4-yl)cyclobutan-1-ol |
2154166-30-8 | 100mg |
$993.0 | 2023-09-22 | ||
| Enamine | EN300-1637631-250mg |
2-(1,3-thiazol-4-yl)cyclobutan-1-ol |
2154166-30-8 | 250mg |
$1038.0 | 2023-09-22 | ||
| Enamine | EN300-1637631-500mg |
2-(1,3-thiazol-4-yl)cyclobutan-1-ol |
2154166-30-8 | 500mg |
$1084.0 | 2023-09-22 | ||
| Enamine | EN300-1637631-1000mg |
2-(1,3-thiazol-4-yl)cyclobutan-1-ol |
2154166-30-8 | 1000mg |
$1129.0 | 2023-09-22 | ||
| Enamine | EN300-1637631-2500mg |
2-(1,3-thiazol-4-yl)cyclobutan-1-ol |
2154166-30-8 | 2500mg |
$2211.0 | 2023-09-22 | ||
| Enamine | EN300-1637631-5000mg |
2-(1,3-thiazol-4-yl)cyclobutan-1-ol |
2154166-30-8 | 5000mg |
$3273.0 | 2023-09-22 | ||
| Enamine | EN300-1637631-10000mg |
2-(1,3-thiazol-4-yl)cyclobutan-1-ol |
2154166-30-8 | 10000mg |
$4852.0 | 2023-09-22 |
2-(1,3-thiazol-4-yl)cyclobutan-1-ol Related Literature
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
Additional information on 2-(1,3-thiazol-4-yl)cyclobutan-1-ol
Professional Introduction to 2-(1,3-thiazol-4-yl)cyclobutan-1-ol (CAS No. 2154166-30-8)
2-(1,3-thiazol-4-yl)cyclobutan-1-ol is a structurally unique heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. The compound, identified by its Chemical Abstracts Service (CAS) number 2154166-30-8, features a cyclobutane ring linked to a thiazole moiety, which is a well-documented pharmacophore in medicinal chemistry. This combination of structural elements imparts distinct chemical and biological properties, making it a promising candidate for further investigation in drug discovery and development.
The thiazole scaffold is particularly noteworthy due to its prevalence in biologically active molecules. Thiazole derivatives are known for their broad spectrum of pharmacological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of a cyclobutane ring into the thiazole core introduces rigidity to the molecular structure, which can influence both the metabolic stability and binding affinity of the compound. This structural motif has been increasingly explored in recent years for its potential to enhance drug-like properties such as solubility, bioavailability, and target interaction.
Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of how the 2-(1,3-thiazol-4-yl)cyclobutan-1-ol structure interacts with biological targets. Studies suggest that the thiazole-cyclobutane moiety can adopt multiple conformations, allowing for versatile binding interactions with proteins and enzymes. This flexibility makes it an attractive scaffold for designing molecules with high specificity and efficacy. For instance, computational simulations have indicated that derivatives of this compound may interact with enzymes involved in metabolic pathways relevant to cancer and neurodegenerative diseases.
The synthesis of 2-(1,3-thiazol-4-yl)cyclobutan-1-ol presents an interesting challenge due to the need to construct both the cyclobutane and thiazole moieties in a single step or through an efficient multi-step sequence. Modern synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and organometallic chemistry, have enabled more streamlined approaches to constructing complex heterocyclic systems. These techniques have been instrumental in producing derivatives of 2-(1,3-thiazol-4-yl)cyclobutan-1-ol with modified substituents, allowing researchers to fine-tune their biological activity.
In the realm of medicinal chemistry, the exploration of 2-(1,3-thiazol-4-yl)cyclobutan-1-ol has led to several innovative applications. One notable area of research involves its potential as an intermediate in the synthesis of kinase inhibitors. Kinases are critical enzymes in cellular signaling pathways, and their dysregulation is implicated in numerous diseases, particularly cancer. By leveraging the structural features of thiazole-cyclobutane, researchers have designed molecules that can selectively inhibit specific kinases while minimizing off-target effects.
Another promising application lies in the development of antimicrobial agents. The rise of antibiotic-resistant pathogens has underscored the need for novel therapeutic strategies. The unique structural features of 2-(1,3-thiazol-4-yl)cyclobutan-1-ol make it a viable candidate for developing compounds that disrupt bacterial cell wall synthesis or interfere with essential metabolic processes. Preliminary studies have shown that certain derivatives exhibit potent activity against Gram-positive bacteria, offering hope for addressing emerging infectious challenges.
The role of 2-(1,3-thiazol-4-yl)cyclobutan-1-ol in drug discovery is further supported by its potential as a scaffold for developing small-molecule probes. These probes can be used to study enzyme mechanisms and identify new therapeutic targets at the molecular level. Advanced techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have been employed to elucidate the binding modes of this compound with biological targets. Such structural insights are invaluable for optimizing lead compounds into viable drug candidates.
The future direction of research on 2-(1,3-thiazol-4-yl)cyclobutan-1-ol is likely to focus on expanding its chemical diversity through functional group modifications and exploring novel synthetic routes. Additionally, interdisciplinary approaches combining organic chemistry with bioinformatics and machine learning may accelerate the discovery process by predicting promising derivatives before experimental synthesis. The integration of these technologies holds promise for rapidly identifying compounds with enhanced pharmacological properties.
In conclusion,2-(1,3-thiazol-4-y lcycлобутан - 1 - ол (CAS No . 2154166 - 30 - 8) represents a fascinating compound with significant potential in pharmaceutical research . Its unique structural features , coupled with its versatility as a scaffold , make it an attractive candidate for further exploration . As our understanding of biological systems continues to evolve , so too will our ability to harness such molecules for therapeutic purposes . The continued investigation into this compound promises to yield valuable insights into drug design principles and may lead to breakthroughs in treating some of today's most challenging diseases .
2154166-30-8 (2-(1,3-thiazol-4-yl)cyclobutan-1-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)